Cas no 55556-86-0 (Pyrrolidine,2,5-dimethyl-1-nitroso-)

• Product Name: Pyrrolidine,2,5-dimethyl-1-nitroso-
• CAS No: 55556-86-0
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• CID: 368591
• PubChem ID: 41467
• Update Time: 2025-11-02

Pyrrolidine,2,5-dimethyl-1-nitroso- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2,5-dimethyl-1-nitroso-
• 2,5-dimethyl-1-nitrosopyrrolidine
• 2,5-DIMETHYL-N-NITROSOPYRROLIDINE
• CHEMBL165208
• AKOS006280139
• BRN 0111013
• Pyrrolidine, 2,5-dimethyl-1-nitroso-
• DTXSID30875622
• PYRROLIDINE, 2,5-DIMETHYL-N-NITROSO-
• UNII-EP681YQ3JS
• FRMDNAKEXMEBOM-UHFFFAOYSA-N
• EN300-7605828
• EP681YQ3JS
• 2,5-Dimethyl-1-nitrosopyrrolidine #
• 0-20-00-00103 (Beilstein Handbook Reference)
• nitroso-2,5-dimethyl-pyrrolidine
• 55556-86-0

• Inchi： 1S/C6H12N2O/c1-5-3-4-6(2)8(5)7-9/h5-6H,3-4H2,1-2H3
• InChI Key： FRMDNAKEXMEBOM-UHFFFAOYSA-N
• SMILES： O=NN1C(C)CCC1C

Computed Properties

• Exact Mass: 128.09506
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.0754 (rough estimate)
• Boiling Point: 237.61°C (rough estimate)
• Refractive Index: 1.4880 (estimate)
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on Pyrrolidine,2,5-dimethyl-1-nitroso-

Comprehensive Overview of Pyrrolidine,2,5-dimethyl-1-nitroso- (CAS No. 55556-86-0)

Pyrrolidine,2,5-dimethyl-1-nitroso- (CAS No. 55556-86-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the nitrosamine family, which is known for its unique chemical properties and diverse applications. Researchers and industry professionals are increasingly interested in 2,5-dimethyl-1-nitrosopyrrolidine due to its potential role in drug synthesis and material science. In this article, we delve into its molecular structure, properties, applications, and current market trends, while addressing common queries related to this compound.

The molecular formula of Pyrrolidine,2,5-dimethyl-1-nitroso- is C₆H₁₂N₂O, featuring a pyrrolidine ring substituted with methyl groups at the 2 and 5 positions and a nitroso group at the 1 position. This structural configuration imparts distinct reactivity, making it valuable for synthesizing complex molecules. The compound's nitrosamine moiety is particularly noteworthy, as it plays a critical role in various chemical transformations. Understanding its physicochemical properties, such as solubility, stability, and melting point, is essential for researchers working on advanced synthetic routes.

One of the most frequently asked questions about Pyrrolidine,2,5-dimethyl-1-nitroso- is its application in pharmaceutical intermediates. The compound serves as a key building block in the synthesis of bioactive molecules, including potential therapeutic agents. Recent studies highlight its utility in developing small-molecule inhibitors and catalysts, aligning with the growing demand for innovative drug discovery tools. Additionally, its role in material science is gaining traction, particularly in the design of functional polymers and coatings.

From an industrial perspective, the demand for 2,5-dimethyl-1-nitrosopyrrolidine is influenced by advancements in green chemistry and sustainable synthesis methods. Companies are exploring eco-friendly production techniques to minimize environmental impact, a trend resonating with global sustainability goals. Furthermore, the compound's compatibility with flow chemistry and continuous manufacturing processes makes it a candidate for scalable production, addressing the needs of large-scale pharmaceutical and chemical industries.

Safety and handling of Pyrrolidine,2,5-dimethyl-1-nitroso- are also critical topics. While the compound is not classified as a hazardous material, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers often inquire about its spectroscopic data (e.g., NMR, IR) and analytical methods for quality control, which are readily available in scientific literature.

In conclusion, Pyrrolidine,2,5-dimethyl-1-nitroso- (CAS No. 55556-86-0) is a versatile compound with expanding applications in pharmaceuticals and materials science. Its unique nitrosamine structure and reactivity profile make it a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future innovations.